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Compound of Interest

Compound Name: Cycloundeca-1,5-diene

Cat. No.: B15435240 Get Quote

Disclaimer: Specific safety data for Cycloundeca-1,5-diene is not readily available. The

following guidance is based on the safety profiles of structurally related compounds, such as

other cyclic dienes and alkenes. It is imperative for researchers to conduct a thorough risk

assessment and consult additional safety resources before handling this chemical. The

information provided here should be used as a supplementary guide and not as a substitute for

established laboratory safety protocols and professional judgment.

This document provides essential safety and logistical information for handling Cycloundeca-
1,5-diene in a laboratory setting. The procedural guidance is intended for researchers,

scientists, and drug development professionals to foster a safe and efficient work environment.

Personal Protective Equipment (PPE) and
Engineering Controls
When handling Cycloundeca-1,5-diene, a comprehensive approach to safety involves the use

of appropriate personal protective equipment and engineering controls to minimize exposure

and risk. Alkenes, as a class of chemicals, can be flammable and may cause irritation upon

contact.[1]

Engineering Controls:

Fume Hood: All handling of Cycloundeca-1,5-diene that may produce vapors should be

conducted in a properly functioning chemical fume hood to minimize inhalation exposure.[2]
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[3]

Ventilation: Ensure the laboratory is well-ventilated to prevent the accumulation of flammable

vapors.[1][4]

Personal Protective Equipment: A risk assessment should be performed to determine the

specific PPE required for the planned procedure.[5] However, the following are generally

recommended:

Eye and Face Protection: Chemical safety goggles or a face shield should be worn to protect

against splashes.[6][7]

Hand Protection: Chemically resistant gloves, such as nitrile gloves, should be worn. Gloves

must be inspected before use and disposed of properly after handling the chemical.

Protective Clothing: A flame-retardant lab coat or coveralls should be worn to protect the

skin.[8][9] Ensure clothing covers the legs and arms completely.

Footwear: Closed-toe shoes are mandatory in the laboratory.[9]

Respiratory Protection: If working outside of a fume hood is unavoidable, a respirator with an

appropriate filter for organic vapors may be necessary.[8]

Quantitative Safety Data for Related Compounds
The following table summarizes key safety data for compounds structurally similar to

Cycloundeca-1,5-diene. This data is provided for reference and to emphasize the potential

hazards.
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Property
Cyclodeca-1,5-
diene

1,5,9-
Cyclododecatriene

1,5-Hexadiene

Molecular Formula C10H16 C12H18 C6H10

Boiling Point 196.8°C at 760 mmHg Not available 59.6 °C

Flash Point 50.1°C 87 °C / 188.6 °F -20 °C / -4.0 °F

Hazards Flammable
Combustible Liquid,

Irritant

Extremely Flammable,

Skin and Eye Irritant

Source: LookChem, Fisher Scientific, NJ.gov

Experimental Protocol: General Safe Handling
Procedure
The following is a generalized, step-by-step protocol for the safe handling of a liquid chemical

with properties similar to those expected for Cycloundeca-1,5-diene.

1. Preparation: a. Before starting, review the Safety Data Sheet (SDS) for any available

information and for related compounds. b. Ensure that a compatible fire extinguisher (e.g., dry

chemical, CO2) is accessible.[10] c. Prepare the work area within a chemical fume hood. d.

Assemble all necessary equipment and reagents. e. Put on all required personal protective

equipment.[6]

2. Handling and Use: a. Ground and bond all containers when transferring the liquid to prevent

static discharge.[4] b. Keep containers of Cycloundeca-1,5-diene closed when not in use.[6] c.

Avoid contact with skin and eyes. d. Do not heat the chemical with an open flame.[9] Use a

heating mantle or a water bath. e. Use the smallest quantity of the chemical necessary for the

experiment.[2]

3. Storage: a. Store in a tightly sealed, properly labeled container. b. Keep in a cool, dry, and

well-ventilated area away from heat, sparks, and open flames.[6] c. Store away from

incompatible materials, such as oxidizing agents.[10]
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4. Disposal: a. Dispose of waste Cycloundeca-1,5-diene and contaminated materials as

hazardous waste in accordance with local, state, and federal regulations. b. Collect waste in a

designated, labeled, and sealed container.

5. Spill Response: a. In case of a small spill, alert personnel in the immediate area. b. Absorb

the spill with an inert material (e.g., sand, vermiculite). c. Collect the absorbent material in a

sealed container for hazardous waste disposal. d. Clean the spill area with an appropriate

solvent. e. For large spills, evacuate the area and contact emergency services.

Safe Handling Workflow
The following diagram illustrates the logical workflow for the safe handling of Cycloundeca-
1,5-diene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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